Cas no 453557-74-9 (N-(3-Acetylphenyl)-3-chloro-2,2-dimethylpropanamide)

• Product Name: N-(3-Acetylphenyl)-3-chloro-2,2-dimethylpropanamide
• CAS No: 453557-74-9
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• MDL: MFCD02187344
• CID: 3143098
• PubChem ID: 2764299
• Update Time: 2025-09-28

N-(3-Acetylphenyl)-3-chloro-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-3-chloro-2,2-dimethylpropanamide
• CS-0323114
• 453557-74-9
• AKOS005070986
• DTXSID501224559
• MFCD02187344
• 7R-0803

• MDL： MFCD02187344
• Inchi： 1S/C13H16ClNO2/c1-9(16)10-5-4-6-11(7-10)15-12(17)13(2,3)8-14/h4-7H,8H2,1-3H3,(H,15,17)
• InChI Key： IJGOLMUXPGEDNA-UHFFFAOYSA-N
• SMILES： ClCC(C(NC1C=CC=C(C(C)=O)C=1)=O)(C)C

Computed Properties

• Exact Mass: 253.0869564Da
• Monoisotopic Mass: 253.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 132-134°C

N-(3-Acetylphenyl)-3-chloro-2,2-dimethylpropanamide Security Information

• HazardClass：IRRITANT